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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B15598282 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the covalent labeling of azide-modified

proteins with diSulfo-Cy3 alkyne using copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), a cornerstone of click chemistry. This method offers high specificity and efficiency for

attaching the bright, water-soluble diSulfo-Cy3 fluorophore to proteins, enabling a wide range

of downstream applications in fluorescence microscopy, flow cytometry, and in-gel fluorescence

scanning.

The diSulfo-Cy3 alkyne is a water-soluble fluorescent dye that contains an alkyne group,

which can react with an azide-modified protein in the presence of a copper(I) catalyst. This

reaction, known as CuAAC, is highly specific and bio-orthogonal, meaning it does not interfere

with native biological processes. The resulting triazole linkage is stable, forming a permanent

bond between the protein and the fluorescent dye.

Key Experimental Considerations
Successful labeling of azide-modified proteins with diSulfo-Cy3 alkyne is dependent on

several factors, including the quality of the azide-modified protein, the concentration of

reagents, and the reaction conditions. It is crucial to use a buffer that does not contain any

interfering substances, such as primary amines (e.g., Tris or glycine). The pH of the reaction

should be maintained around 7.0 for optimal results.
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Quantitative Data Summary
The following table summarizes key quantitative parameters for labeling proteins with diSulfo-
Cy3 alkyne.

Parameter Recommended Value Notes

diSulfo-Cy3 Alkyne Stock

Solution
10 mM in water or DMSO Prepare fresh before use.

Azide-Modified Protein

Concentration
2-10 mg/mL

Higher concentrations can

improve labeling efficiency.

Molar Ratio (Dye:Protein) 1.5-10x excess of dye

The optimal ratio may vary

depending on the number of

azide groups on the protein.

Copper(II) Sulfate Stock

Solution
20 mM in water

A stable precursor to the active

copper(I) catalyst.

THPTA Ligand Stock Solution 100 mM in water

Stabilizes the copper(I)

catalyst and protects the

protein from oxidative damage.

[1][2][3][4]

Sodium Ascorbate Stock

Solution
50 mM in water

A reducing agent to generate

copper(I) from copper(II). Must

be freshly prepared.[1][2]

Final Copper(II) Sulfate

Concentration
100 µM

Final THPTA Concentration 1 mM

Final Sodium Ascorbate

Concentration
1 mM

Reaction Time 1-16 hours

Incubation time can be

optimized for specific proteins.

[2][5]

Reaction Temperature Room Temperature
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Experimental Protocols
This section provides a detailed protocol for labeling azide-modified proteins with diSulfo-Cy3
alkyne using the CuAAC reaction.

Materials Required:
diSulfo-Cy3 alkyne

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

Copper(II) sulfate pentahydrate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Sodium ascorbate

Dimethyl sulfoxide (DMSO) or nuclease-free water

Purification column (e.g., Sephadex G-25) or dialysis equipment

Microcentrifuge tubes

Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)

Preparation of Stock Solutions:

diSulfo-Cy3 Alkyne (10 mM): Dissolve the appropriate amount of diSulfo-Cy3 alkyne in

water or DMSO.

Copper(II) Sulfate (20 mM): Dissolve copper(II) sulfate pentahydrate in water.

THPTA (100 mM): Dissolve THPTA in water.

Sodium Ascorbate (50 mM): Dissolve sodium ascorbate in water. This solution must be

prepared fresh for each experiment.

Reaction Setup:
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In a microcentrifuge tube, add the azide-modified protein solution.

Add the 10 mM diSulfo-Cy3 alkyne stock solution to achieve the desired dye-to-protein

molar ratio.

Add the 100 mM THPTA stock solution to a final concentration of 1 mM.

Add the 20 mM copper(II) sulfate stock solution to a final concentration of 100 µM.

Vortex the mixture gently.

Initiation of the Reaction:

Initiate the click reaction by adding the freshly prepared 50 mM sodium ascorbate solution

to a final concentration of 1 mM.

Vortex the reaction mixture gently.

Incubation:

Incubate the reaction for 1-2 hours at room temperature, protected from light. For some

proteins, the incubation time may be extended up to 16 hours to improve labeling

efficiency.[2][5]

Purification of the Labeled Protein:

Remove the unreacted dye and other reaction components by size-exclusion

chromatography (e.g., using a Sephadex G-25 column) or by dialysis against an

appropriate buffer (e.g., PBS, pH 7.4).

Storage:

Store the purified, labeled protein at 4°C for short-term storage or at -20°C or -80°C for

long-term storage, protected from light.

Visualizations
Experimental Workflow for Protein Labeling
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Experimental Workflow for diSulfo-Cy3 Alkyne Protein Labeling
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Caption: Workflow for labeling azide-modified proteins with diSulfo-Cy3 alkyne.
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CuAAC Reaction Mechanism
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Caption: The CuAAC reaction for protein labeling with diSulfo-Cy3 alkyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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